2,6-difluoro-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide
Overview
Description
“2,6-difluoro-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide” is a chemical compound . Unfortunately, there is limited information available about this specific compound.
Molecular Structure Analysis
The molecular structure of a compound can be represented by its InChI code. For “2,6-difluoro-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide”, the InChI code is1S/C9H9F2NO2/c1-12 (14-2)9 (13)8-6 (10)4-3-5-7 (8)11/h3-5H,1-2H3 .
Scientific Research Applications
Synthesis and Imaging Applications
One study discusses the synthesis of a related compound, focusing on its application as a potential PET agent for imaging B-Raf(V600E) in cancers. The detailed synthesis route provided could inspire methodologies applicable to 2,6-difluoro-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide for similar biomedical applications (Wang et al., 2013).
Materials Science and Luminescence
Research on benzothiazole-enamide-based BF2 complexes highlights their potential in materials science, particularly for luminescent materials. These complexes exhibit aggregation-induced emission, tunable emission, and high efficiency in solid-state emission, suggesting possible roles in developing new luminescent materials or sensors (Liu et al., 2015).
Corrosion Inhibition
Benzothiazole derivatives have been investigated for their corrosion inhibition properties on carbon steel in acidic environments. This study might suggest a framework for exploring the use of 2,6-difluoro-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide in protective coatings or as a corrosion inhibitor in industrial applications (Hu et al., 2016).
Anticonvulsant and Neuroprotective Effects
Another area of interest is the synthesis and evaluation of N-(substituted benzothiazol-2-yl)amides for their anticonvulsant and neuroprotective effects. This line of research could provide insights into the neurological potential of 2,6-difluoro-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide, particularly in developing treatments for neurological disorders (Hassan et al., 2012).
Future Directions
properties
IUPAC Name |
2,6-difluoro-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10F2N2O2S/c1-21-8-5-6-11-12(7-8)22-15(18-11)19-14(20)13-9(16)3-2-4-10(13)17/h2-7H,1H3,(H,18,19,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UYICIIPPCNOMGF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)N=C(S2)NC(=O)C3=C(C=CC=C3F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10F2N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,6-difluoro-N-(6-methoxy-1,3-benzothiazol-2-yl)benzamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(5-bromofuran-2-yl)((1R,5S)-3-(methylsulfonyl)-8-azabicyclo[3.2.1]octan-8-yl)methanone](/img/structure/B2777383.png)
![5-benzyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazin-2-amine](/img/structure/B2777385.png)
![(2-Chloropyridin-4-yl)-[2-(2-hydroxycyclopentyl)piperidin-1-yl]methanone](/img/structure/B2777401.png)
![3-[(4-Bromophenyl)sulfanyl]-1-(4-chlorophenyl)-1-propanol](/img/structure/B2777404.png)
